(Z)-8-(3-methoxybenzyl)-2-(pyridin-3-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

• IUPAC Name: (2Z)-8-[(3-methoxyphenyl)methyl]-2-(pyridin-3-ylmethylidene)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• InChI: InChI=1S/C24H20N2O4/c1-28-18-6-2-4-17(10-18)13-26-14-20-21(29-15-26)8-7-19-23(27)22(30-24(19)20)11-16-5-3-9-25-12-16/h2-12H,13-15H2,1H3/b22-11-
• InChI Key: OSXLJEFTAVQSML-JJFYIABZSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CC3=C(C=CC4=C3OC(=CC5=CN=CC=C5)C4=O)OC2
• Isomeric SMILES: COC1=CC=CC(=C1)CN2CC3=C(C=CC4=C3O/C(=C\C5=CN=CC=C5)/C4=O)OC2
• Molecular Formula: C24H20N2O4
• Molecular Weight: 400.4 g/mol

Description

(Z)-8-(3-methoxybenzyl)-2-(pyridin-3-ylmethylene)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C24H20N2O4 and its molecular weight is 400.434. The purity is usually 95%.
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Scientific Research Applications

PET Probe Development

• (Z)-2-((1H-Indazol-3-yl)methylene)-6-methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one has been investigated for its potential as a PET probe for imaging the enzyme PIM1, a target for cancer therapy. The compound showed promising properties, including high specific activity and favorable radiochemical yield (Gao, Wang, Miller, & Zheng, 2013).

Receptor Binding Studies

• Studies on pyrazolo[1,5-α]pyridines, structurally related to the compound , demonstrated their potential as dopamine D4 receptor ligands, indicating their usefulness in neurological research (Guca, 2014).

Structural Analysis and Synthesis

• Research on derivatives of 3,4‐Dihydro‐benz[1,3]oxazine, closely related to the compound, explored their synthesis and structural characteristics, contributing to the understanding of chemical reactions and molecular structures in this class of compounds (Buttke, Ramm, & Niclas, 1993).

Crystallography and Molecular Structure

• Studies on similar compounds, such as 7-benzyl-3-tert-butyl-1-phenylpyrazolo[3,4-d]oxazines, have been conducted to understand their crystal and molecular structure. This kind of research is crucial for the development of new pharmaceutical compounds and materials (Castillo, Abonía, Cobo, & Glidewell, 2009).

Photophysical Properties

• Research into the photophysical properties of related compounds like 2-bezylidene-5-(pyridin-3-ylmethylene)cyclopentanone has been conducted. Such studies are valuable for understanding the behavior of these compounds under various light conditions, which can have applications in materials science and phototherapy (Gutrov, Zakharova, Nuriev, Vatsadze, Gromov, & Chibisov, 2020).